tert-butyl 3-amino-3-ethynylazetidine-1-carboxylate
Overview
Description
Tert-butyl 3-amino-3-ethynylazetidine-1-carboxylate, or TBAA, is an important synthetic organic compound with a wide range of applications in the scientific and medical fields. TBAA is a versatile compound with a unique structure, making it a valuable tool for researchers.
Scientific Research Applications
TBAA is used in a variety of scientific research applications, including nucleic acid synthesis, peptide synthesis, and medicinal chemistry. It is also used as a reagent in organic synthesis and as a catalyst in organic reactions. TBAA is also used as a building block in the synthesis of biologically active compounds, including antibiotics, antiviral agents, and enzyme inhibitors.
Mechanism of Action
TBAA acts as an electrophile, forming covalent bonds with nucleophilic species such as amines, thiols, and carboxylic acids. The covalent bond formed between the electrophile and the nucleophile is stabilized by the presence of a tert-butyl group, which increases the electrophilic character of the molecule.
Biochemical and Physiological Effects
TBAA has been studied for its biochemical and physiological effects in various organisms. Studies have shown that TBAA has antibacterial, antifungal, and antiviral activity in vitro. It has also been shown to have anti-inflammatory and antioxidant effects in vivo. In addition, TBAA has been shown to have cytotoxic effects in some cell lines.
Advantages and Limitations for Lab Experiments
TBAA has several advantages for lab experiments. It is a relatively inexpensive compound and is readily available. It is also a stable compound and is not prone to decomposition. However, TBAA has a few limitations. It is a relatively small molecule and may not be suitable for larger molecules or reactions. It is also not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The future of TBAA research is promising. TBAA could be used in the development of new drugs and therapies for a variety of diseases. TBAA could also be used as a tool for the synthesis of more complex molecules and for the study of enzyme-catalyzed reactions. In addition, TBAA could be used as a reagent in organic synthesis to produce novel compounds with interesting properties. Finally, TBAA could be used as a building block in the synthesis of biologically active compounds, such as antibiotics, antiviral agents, and enzyme inhibitors.
Synthesis Methods
TBAA is synthesized from the reaction of tert-butyl 3-amino-3-ethynylazetidine-1-carboxylic acid and tert-butyl chloroformate. The reaction takes place in a polar aprotic solvent such as dimethylformamide (DMF) at room temperature. The reaction is catalyzed by a base, such as sodium hydroxide or potassium carbonate, and yields the desired product in an excellent yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-amino-3-ethynylazetidine-1-carboxylate involves the reaction of tert-butyl 3-bromo-3-ethynylazetidine-1-carboxylate with ammonia gas in the presence of a palladium catalyst.", "Starting Materials": [ "tert-butyl 3-bromo-3-ethynylazetidine-1-carboxylate", "ammonia gas", "palladium catalyst" ], "Reaction": [ "Add tert-butyl 3-bromo-3-ethynylazetidine-1-carboxylate to a reaction vessel", "Add ammonia gas to the reaction vessel", "Add a palladium catalyst to the reaction vessel", "Heat the reaction mixture to 100-120°C for 24 hours", "Cool the reaction mixture to room temperature", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure", "Purify the product by column chromatography" ] } | |
CAS RN |
2138148-69-1 |
Product Name |
tert-butyl 3-amino-3-ethynylazetidine-1-carboxylate |
Molecular Formula |
C10H16N2O2 |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
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